Cas no 54518-10-4 (2-Methyl-6-(trifluoromethyl)pyrimidin-4-amine)

2-Methyl-6-(trifluoromethyl)pyrimidin-4-amine structure
54518-10-4 structure
Product Name:2-Methyl-6-(trifluoromethyl)pyrimidin-4-amine
CAS No:54518-10-4
MF:C6H6F3N3
MW:177.127151012421
MDL:MFCD09909768
CID:1068470
PubChem ID:23187061
Update Time:2025-07-29

2-Methyl-6-(trifluoromethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-6-(trifluoromethyl)pyrimidin-4-amine
    • DTXSID80969722
    • DB-303570
    • 2-METHYL-6-(TRIFLUOROMETHYL)-4-PYRIMIDINAMINE
    • 2-Methyl-6-(trifluoromethyl)pyrimidin-4(3H)-imine
    • 54518-10-4
    • CS-0331815
    • SCHEMBL24355364
    • AB54879
    • CS1419
    • IADZCDBSYFRZME-UHFFFAOYSA-N
    • AKOS006314309
    • MDL: MFCD09909768
    • Inchi: 1S/C6H6F3N3/c1-3-11-4(6(7,8)9)2-5(10)12-3/h2H,1H3,(H2,10,11,12)
    • InChI Key: IADZCDBSYFRZME-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(N)N=C(C)N=1)(F)F

Computed Properties

  • Exact Mass: 177.05138169g/mol
  • Monoisotopic Mass: 177.05138169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 225.9±40.0 °C at 760 mmHg
  • Flash Point: 90.4±27.3 °C
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-Methyl-6-(trifluoromethyl)pyrimidin-4-amine Security Information

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